Cas no 651034-08-1 (Ethanethioic acid, S-(16-oxohexadecyl) ester)
651034-08-1 structure
Product Name:Ethanethioic acid, S-(16-oxohexadecyl) ester
CAS No:651034-08-1
MF:C18H34O2S
MW:314.526364803314
CID:407418
PubChem ID:71377163
Update Time:2025-04-19
Ethanethioic acid, S-(16-oxohexadecyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid, S-(16-oxohexadecyl) ester
- S-(16-oxohexadecyl) ethanethioate
- 651034-08-1
- DTXSID40799820
-
- Inchi: 1S/C18H34O2S/c1-18(20)21-17-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-19/h16H,2-15,17H2,1H3
- InChI Key: IMDTZUMVKRCKNX-UHFFFAOYSA-N
- SMILES: S(C(C)=O)CCCCCCCCCCCCCCCC=O
Computed Properties
- Exact Mass: 314.22812
- Monoisotopic Mass: 314.22795150g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 17
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 34.14
Ethanethioic acid, S-(16-oxohexadecyl) ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
651034-08-1 (Ethanethioic acid, S-(16-oxohexadecyl) ester) Related Products
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